4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine
CAS No.: 2549011-06-3
Cat. No.: VC11808385
Molecular Formula: C17H24N6S
Molecular Weight: 344.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2549011-06-3 |
|---|---|
| Molecular Formula | C17H24N6S |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | 2-methyl-4-[[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,3-thiazole |
| Standard InChI | InChI=1S/C17H24N6S/c1-14-20-15(12-24-14)11-21-6-8-23(9-7-21)17-10-16(18-13-19-17)22-4-2-3-5-22/h10,12-13H,2-9,11H2,1H3 |
| Standard InChI Key | XPCOMGODYYXYPF-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CS1)CN2CCN(CC2)C3=NC=NC(=C3)N4CCCC4 |
| Canonical SMILES | CC1=NC(=CS1)CN2CCN(CC2)C3=NC=NC(=C3)N4CCCC4 |
Introduction
The compound 4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine is a complex organic molecule that incorporates several key structural elements, including a pyrimidine ring, a piperazine moiety, and a thiazole group. This compound is of interest due to its potential pharmacological properties, which can be attributed to the presence of these diverse functional groups.
Biological Activity
While specific biological activity data for 4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine is not available, compounds with similar structural features have been studied for their potential as kinase inhibitors, receptor antagonists, and other pharmacological applications.
Molecular Formula and Weight
The molecular formula for this compound is not explicitly provided in the search results, but it can be deduced from its structural components. The molecular weight would depend on the exact formula, which typically involves calculating the sum of atomic masses of all atoms in the molecule.
Research Findings and Applications
Research on compounds with similar structures often focuses on their potential therapeutic applications. For example, thiazole-containing compounds have shown promise in antidiabetic research . The incorporation of piperazine and pyrrolidine groups can enhance interactions with biological targets, potentially leading to new therapeutic agents.
Data Table: Comparison of Similar Compounds
| Compound | Molecular Formula | Molecular Weight | Potential Application |
|---|---|---|---|
| (2-Methylphenyl)-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]methanone | C17H21N3OS | 315.4 g/mol | Potential therapeutic agent |
| [4-(4-Methyl-2-methylamino-thiazol-5-yl)-pyrimidin-2-yl]-(4-piperazin-1-yl-phenyl)-amine | C19H23N7S | 381.5 g/mol | Kinase inhibitor or receptor antagonist |
| {4-[(2-Methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanol | C11H18N2OS | 226.34 g/mol | Potential intermediate in synthesis |
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